molecular formula C13H15N3OS B8563748 N-benzyl-4-methyl-2-(methylamino)thiazole-5-carboxamide

N-benzyl-4-methyl-2-(methylamino)thiazole-5-carboxamide

Cat. No.: B8563748
M. Wt: 261.34 g/mol
InChI Key: OHDIWUHXDDBHQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-benzyl-4-methyl-2-(methylamino)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C13H15N3OS and its molecular weight is 261.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H15N3OS

Molecular Weight

261.34 g/mol

IUPAC Name

N-benzyl-4-methyl-2-(methylamino)-1,3-thiazole-5-carboxamide

InChI

InChI=1S/C13H15N3OS/c1-9-11(18-13(14-2)16-9)12(17)15-8-10-6-4-3-5-7-10/h3-7H,8H2,1-2H3,(H,14,16)(H,15,17)

InChI Key

OHDIWUHXDDBHQA-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC)C(=O)NCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 5-(benzylcarbamoyl)-4-methylthiazol-2-yl(methyl)carbamate (0.030 g, 0.083 mmol) in dichloromethane (1 mL) was added trifluoroacetic acid (1 mL) and the resultant mixture was stirred at ambient temperature for 4 h. Toluene (0.5 mL) was added and the reaction mixture was concentrated in vacuo. The residue was triturated with diethyl ether and concentrated in vacuo and dried in vacuum. The crude N-benzyl-4-methyl-2-(methylamino)thiazole-5-carboxamide was obtained and used directly in the next step.
Name
tert-butyl 5-(benzylcarbamoyl)-4-methylthiazol-2-yl(methyl)carbamate
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
1 mL
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0.5 mL
Type
reactant
Reaction Step Three

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